Cas no 1185057-48-0 (Dehydro Indapamide-d3)

• Product Name: Dehydro Indapamide-d3
• CAS No: 1185057-48-0
• MF: C₁₆H₁₄ClN₃O₃S
• MW: 366.837146282196
• CID: 4553321
• PubChem ID: 46780586
• Update Time: 2025-06-12

Dehydro Indapamide-d3 Chemical and Physical Properties

Names and Identifiers

• Dehydro Indapamide-d3
• 4-chloro-3-sulfamoyl-N-[2-(trideuteriomethyl)indol-1-yl]benzamide
• DehydroIndapamide-d3
• 3-(Aminosulfonyl)-4-chloro-N-[(2-methyl-d3)-1H-indol-1-yl]benzamide; 4-Chloro-3-sulfamoyl-N-[(2-methyl-d3)-1H-indol-1-yl]benzamide;
• 1185057-48-0

• Inchi： 1S/C16H14ClN3O3S/c1-10-8-11-4-2-3-5-14(11)20(10)19-16(21)12-6-7-13(17)15(9-12)24(18,22)23/h2-9H,1H3,(H,19,21)(H2,18,22,23)/i1D3
• InChI Key： LWCDXWWLUHMMJI-FIBGUPNXSA-N
• SMILES： ClC1=CC=C(C=C1S(N)(=O)=O)C(NN1C(C([2H])([2H])[2H])=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 366.0632704 g/mol
• Monoisotopic Mass: 366.0632704 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103
• Molecular Weight: 366.8

Additional information on Dehydro Indapamide-d3

Research Brief on Dehydro Indapamide-d3 (CAS: 1185057-48-0): Recent Advances and Applications

Dehydro Indapamide-d3, a deuterated analog of the well-known antihypertensive agent indapamide, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1185057-48-0, this compound serves as a critical tool in pharmacokinetic and metabolic studies, particularly in the development of novel therapeutic strategies for cardiovascular diseases. This research brief aims to synthesize the latest findings related to Dehydro Indapamide-d3, highlighting its chemical properties, applications, and potential implications for future research.

Recent studies have focused on the synthesis and characterization of Dehydro Indapamide-d3, emphasizing its utility as an internal standard in mass spectrometry-based assays. The incorporation of deuterium atoms enhances the stability and detection sensitivity of the compound, making it indispensable for quantitative analysis in complex biological matrices. Researchers have successfully employed Dehydro Indapamide-d3 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately measure indapamide levels in plasma and urine samples, thereby improving the precision of pharmacokinetic studies.

In addition to its analytical applications, Dehydro Indapamide-d3 has been investigated for its role in elucidating the metabolic pathways of indapamide. Isotopic labeling studies using this compound have revealed novel metabolites and provided insights into the enzymatic processes involved in indapamide biotransformation. These findings are crucial for understanding the drug's efficacy and safety profile, as well as for identifying potential drug-drug interactions in clinical settings.

Furthermore, recent preclinical studies have explored the potential of Dehydro Indapamide-d3 in the development of next-generation antihypertensive agents. By leveraging its unique chemical properties, researchers are designing deuterated analogs with improved pharmacokinetic and pharmacodynamic profiles. These efforts are expected to yield compounds with enhanced therapeutic efficacy and reduced side effects, addressing some of the limitations associated with current antihypertensive therapies.

In conclusion, Dehydro Indapamide-d3 (CAS: 1185057-48-0) represents a valuable asset in both analytical and therapeutic research. Its applications span from serving as a reliable internal standard in bioanalytical assays to facilitating the discovery of novel antihypertensive drugs. As research in this area continues to evolve, Dehydro Indapamide-d3 is poised to play a pivotal role in advancing our understanding of indapamide's pharmacology and in the development of innovative cardiovascular treatments.